{[(2,6-Dimethylpiperidin-1-yl)carbonothioyl]thio}acetic acid

• IUPAC Name: 2-(2,6-dimethylpiperidine-1-carbothioyl)sulfanylacetic acid
• InChI: InChI=1S/C10H17NO2S2/c1-7-4-3-5-8(2)11(7)10(14)15-6-9(12)13/h7-8H,3-6H2,1-2H3,(H,12,13)
• InChI Key: NCIPUDYBLPRKCW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=S)SCC(=O)O)C
• Molecular Formula: C10H17NO2S2
• Molecular Weight: 247.4 g/mol
• Solubility: >37.1 [ug/mL] (The mean of the results at pH 7.4)

Description

{[(2,6-Dimethylpiperidin-1-yl)carbonothioyl]thio}acetic acid is a chemical compound with the molecular formula C10H17NO2S2 and a molecular weight of 247.38. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, and two methyl groups attached to the carbon atoms at the 2nd and 6th positions of the ring. The piperidine ring is attached to a carbonothioyl group, which is further attached to a thioacetic acid group.

Scientific Research Applications

{[(2,6-Dimethylpiperidin-1-yl)carbonothioyl]thio}acetic acid has been used in a variety of scientific research applications. It has been used as a reactant in organic synthesis, to synthesize a variety of other compounds. It has also been used in the synthesis of pharmaceuticals and other biologically active compounds. In addition, this compound has been used in the synthesis of polymers, as a catalyst for the formation of polymers, and for the synthesis of metal-organic frameworks.

Mechanism of Action

Target of Action

The primary targets of {[(2,6-Dimethylpiperidin-1-yl)carbonothioyl]thio}acetic acid are currently unknown. This compound is a derivative of piperidine , a six-membered heterocycle that is a key structural component in many pharmaceuticals . .

Mode of Action

Piperidine derivatives are known to interact with various biological targets, but the exact interactions of this compound remain to be elucidated .

Pharmacokinetics

The compound’s molecular weight is 247.38 , which is within the range generally considered favorable for oral bioavailability.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. As a derivative of piperidine, it may share some of the biological activities associated with other piperidine-based compounds . .

Advantages and Limitations for Lab Experiments

The advantages of using {[(2,6-Dimethylpiperidin-1-yl)carbonothioyl]thio}acetic acid in lab experiments include its low cost, high yield, and versatility. In addition, it is a relatively safe compound to use in lab experiments. The main limitation of this compound is that its mechanism of action is not fully understood.

Future Directions

There are a number of potential future directions for the use of {[(2,6-Dimethylpiperidin-1-yl)carbonothioyl]thio}acetic acid in scientific research. These include further research into its mechanism of action, the development of new synthetic methods for its synthesis, and the exploration of its potential applications in the pharmaceutical and biotechnological fields. In addition, further research into the biochemical and physiological effects of this compound could be beneficial. Finally, further research into the potential toxicity of this compound should be conducted.

Synthesis Methods

{[(2,6-Dimethylpiperidin-1-yl)carbonothioyl]thio}acetic acid can be synthesized by a two-step process. The first step involves the reaction of dimethylpiperidin-1-yl with carbon disulfide in the presence of an acid catalyst. This reaction produces the intermediate (2,6-dimethylpiperidin-1-yl)carbonothioyl chloride, which can then be converted to this compound by reaction with sodium thioacetate. This method of synthesis is efficient and cost-effective, and yields a high yield of this compound.